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Compound of Interest

Compound Name: 2-Methoxy-2-methylpropan-1-ol

Cat. No.: B1600349

Application Notes and Protocols for 2-Methoxy-
2-methylpropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of 2-
Methoxy-2-methylpropan-1-ol (CAS No: 22665-67-4). Adherence to these protocols is crucial
to ensure laboratory safety and maintain the integrity of the chemical.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Methoxy-2-methylpropan-1-ol is
presented in the table below. This data is essential for understanding its behavior in various
experimental settings.
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Property Value Source
CAS Number 22665-67-4 [1][2][3]
Molecular Formula C5H1202 [3B1141[5]
Molecular Weight 104.15 g/mol [11[3114]
Appearance Liquid [1]
Boiling Point 123.6 £ 8.0 °C at 760 mmHg [6]
Density 0.9+0.1g/cm3 [6]
Purity Typically 295% [1][6]

Safety and Hazard Information

2-Methoxy-2-methylpropan-1-ol is classified as a hazardous substance. The following table

summarizes its hazard identification and precautionary measures.

Hazard Category Information GHS Pictogram
Signal Word Danger GHSO02

H225: Highly flammable liquid
Hazard Statements Flame

and vapor.

Precautionary Statements

P210: Keep away from heat,
sparks, open flames, and hot
surfaces. No smoking. P243:
Take action to prevent static
discharges. P273: Avoid
release to the environment.
P403: Store in a well-ventilated

place.

Storage Procedures
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Proper storage is vital for maintaining the quality of 2-Methoxy-2-methylpropan-1-ol and
ensuring a safe laboratory environment.

Recommended Storage Conditions:

Condition Specification

Sealed in dry, room temperature.[1] Some

Temperature _ _ ,
suppliers recommend 2-8°C in a refrigerator.[3]
Atmosphere Store under an inert atmosphere.
) Keep container tightly closed in a dry and well-
Container _
ventilated place.
Incompatibilities Strong oxidizing agents.

The following diagram outlines a logical workflow for the appropriate storage of 2-Methoxy-2-
methylpropan-1-ol.
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Figure 1. Storage workflow for 2-Methoxy-2-methylpropan-1-ol.
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Handling Procedures and Experimental Protocols

4.1. General Handling Precautions
o Work in a well-ventilated area or a chemical fume hood.[7]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.g., nitrile), safety glasses with side shields or goggles, and a flame-retardant lab coat.[7]

» Avoid contact with skin, eyes, and clothing.[7]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][7]

¢ Use non-sparking tools and take precautionary measures against static discharge.
e Ground and bond containers when transferring material.

4.2. Protocol for Use as a Solvent

2-Methoxy-2-methylpropan-1-ol is utilized as a solvent in various organic synthesis reactions.

[5]

Objective: To dissolve a solid organic compound in 2-Methoxy-2-methylpropan-1-ol.
Materials:

e 2-Methoxy-2-methylpropan-1-ol

e Solid organic compound

» Round-bottom flask or beaker

o Magnetic stirrer and stir bar

e Spatula

e Fume hood

Procedure:
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e Ensure all work is conducted within a certified chemical fume hood.
o Place the desired amount of the solid organic compound into the flask or beaker.
o Add a magnetic stir bar to the vessel.

o Measure the required volume of 2-Methoxy-2-methylpropan-1-ol using a graduated
cylinder.

o Slowly add the solvent to the solid while stirring.

o Continue stirring until the solid is completely dissolved. The mixture can be gently warmed if
necessary, taking extreme care to avoid ignition sources.

e Proceed with the intended reaction or application.
4.3. lllustrative Protocol: Synthesis of 1-Bromo-2-methoxy-2-methylpropane

This protocol is provided as an example of a synthetic transformation using 2-Methoxy-2-
methylpropan-1-ol as a starting material.[7]

Objective: To synthesize 1-Bromo-2-methoxy-2-methylpropane from 2-Methoxy-2-
methylpropan-1-ol.

Materials:

e 2-Methoxy-2-methylpropan-1-ol

e Phosphorus tribromide (PBr3) or other suitable brominating agent
» Round-bottom flask

e Magnetic stirrer and stir bar

» Reflux condenser

* Ice bath

e Dropping funnel
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Separatory funnel

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

Set up a round-bottom flask with a magnetic stirrer and a reflux condenser in a fume hood.

Add a measured amount of 2-Methoxy-2-methylpropan-1-ol to the flask.

Cool the flask in an ice bath.

Slowly add the brominating agent (e.g., PBrs) dropwise from a dropping funnel while stirring
vigorously. Maintain the temperature below 10°C during the addition.[7]

After the addition is complete, allow the mixture to warm to room temperature and then heat
to reflux for the time specified by the detailed synthetic procedure.[7]

Cool the reaction mixture and carefully pour it over crushed ice.

Transfer the mixture to a separatory funnel and separate the organic layer.[7]

Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.[7]

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.[7]

Purify the crude product by fractional distillation.[7]

Spill and Emergency Procedures

In the event of a spill or accidental release, immediate and appropriate action is necessary to

prevent injury and environmental contamination.

The following diagram illustrates a general spill response workflow.
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Figure 2. Spill response workflow.
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Disclaimer: This document is intended for informational purposes only and does not supersede
any local, state, or federal regulations, or institutional safety guidelines. Always consult the
Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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